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Compound of Interest

Compound Name: 3-Bromo-5-iodopyridine

Cat. No.: B183754

A Technical Overview of 3-Bromo-5-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the key physicochemical properties of
3-Bromo-5-iodopyridine, a heterocyclic building block utilized in the synthesis of
pharmaceuticals and agrochemicals.[1] Its halogenated pyridine structure is key to its reactivity
and utility as an intermediate in the development of biologically active molecules.[2]

Physicochemical Properties

The quantitative properties of 3-Bromo-5-iodopyridine are summarized in the table below.
This data is essential for reaction planning, analytical method development, and chemical
safety assessments.
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Property Value Source

Molecular Formula CsHsBrIN [1112113114]

Molecular Weight 283.89 g/mol [21[31[41[5]

CAS Number 233770-01-9 [1][41[5]
White to off-white

Appearance [2][5]
powder/crystal

Melting Point 127-131 °C [5][6]

Purity >94-98% [21[7]

SMILES C1=C(C=NC=C1l)Br [3]
AOOZLVWDZUPEHT-

InChl Key [31[6]
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Molecular Structure and Composition

The molecular formula CsHsBrIN indicates a pyridine ring substituted with one bromine atom
and one iodine atom. The diagram below illustrates the elemental composition of the molecule.
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Caption: Elemental composition of 3-Bromo-5-iodopyridine.

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis or analysis of 3-Bromo-5-
iodopyridine are not extensively detailed in the publicly available literature searched.
However, a general synthesis procedure is noted, starting from 3,5-dibromopyridine dissolved
in anhydrous tetrahydrofuran.[5] For specific applications, researchers would typically develop
and validate their own protocols based on established methods in synthetic organic chemistry
and analytical science. This compound serves as a reactant in the synthesis of chiral 4,4'-
Bipyridines.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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